Cas no 1023481-59-5 (2-(4-chlorophenoxy)-N-quinolin-8-ylpyridine-3-carboxamide)

• Product Name: 2-(4-chlorophenoxy)-N-quinolin-8-ylpyridine-3-carboxamide
• CAS No: 1023481-59-5
• MF: C₂₁H₁₄ClN₃O₂
• MW: 375.807763576508
• MDL: MFCD00169965
• CID: 5185792
• Update Time: 2025-11-03

2-(4-chlorophenoxy)-N-quinolin-8-ylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-quinolin-8-ylpyridine-3-carboxamide

• MDL： MFCD00169965
• Inchi： 1S/C21H14ClN3O2/c22-15-8-10-16(11-9-15)27-21-17(6-3-13-24-21)20(26)25-18-7-1-4-14-5-2-12-23-19(14)18/h1-13H,(H,25,26)
• InChI Key： RQMMGKSRMHIZTN-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(Cl)C=C2)=NC=CC=C1C(NC1=C2C(=CC=C1)C=CC=N2)=O

Additional information on 2-(4-chlorophenoxy)-N-quinolin-8-ylpyridine-3-carboxamide

2-(4-Chlorophenoxy)-N-Quinolin-8-ylpyridine-3-carboxamide (CAS No. 1023481-59-5): An Overview

2-(4-Chlorophenoxy)-N-quinolin-8-ylpyridine-3-carboxamide (CAS No. 1023481-59-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxamides and is characterized by its aromatic ring system and functional groups, which contribute to its biological activity.

The chemical structure of 2-(4-chlorophenoxy)-N-quinolin-8-ylpyridine-3-carboxamide consists of a pyridine ring substituted with a carboxamide group at the 3-position and a quinoline moiety at the N-position. Additionally, the presence of a 4-chlorophenyl ether group adds to its complexity and potential for diverse interactions with biological targets. The combination of these structural elements makes it an intriguing candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 2-(4-chlorophenoxy)-N-quinolin-8-ylpyridine-3-carboxamide as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This property makes it a promising lead for the development of targeted therapies for cancer and other proliferative disorders.

In addition to its enzymatic inhibition properties, 2-(4-chlorophenoxy)-N-quinolin-8-ylpyridine-3-carboxamide has also been evaluated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential utility in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. These findings have been corroborated by animal models, where the compound showed significant anti-inflammatory activity without notable toxicity.

The pharmacokinetic profile of 2-(4-chlorophenoxy)-N-quinolin-8-ylpyridine-3-carboxamide has also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration in preclinical and clinical settings. Furthermore, its low toxicity profile in animal studies supports its safety for further evaluation in human trials.

In terms of clinical applications, 2-(4-chlorophenoxy)-N-quinolin-8-ylpyridine-3-carboxamide is currently being explored for its potential in treating various diseases. Early-phase clinical trials are underway to assess its safety and efficacy in patients with cancer and inflammatory conditions. Preliminary results from these trials have been encouraging, with the compound demonstrating promising therapeutic effects and a favorable safety profile.

The future development of 2-(4-chlorophenoxy)-N-quinolin-8-ylpyridine-3-carboxamide will likely focus on optimizing its pharmacological properties through structural modifications and formulation strategies. Additionally, ongoing research aims to identify new targets and mechanisms of action that could further enhance its therapeutic potential. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in advancing the treatment options for patients with unmet medical needs.

In conclusion, 2-(4-chlorophenoxy)-N-quinolin-8-ylpyridine-3-carboxamide (CAS No. 1023481-59-5) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable lead for the development of novel therapeutics. Continued research and clinical evaluation will be crucial in realizing its full potential as a therapeutic agent.